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Compound of Interest

Compound Name: L-745870 hydrochloride

Cat. No.: B1649282 Get Quote

L-745,870 Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility of L-745,870 hydrochloride.

Below you will find frequently asked questions, troubleshooting guides, and detailed

experimental protocols to assist in your research.

Solubility Data
The solubility of L-745,870 can vary depending on its salt form (hydrochloride vs.

trihydrochloride) and the solvent used. The following tables summarize the available

quantitative data for easy comparison.

Table 1: Solubility of L-745,870 hydrochloride
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Solvent Concentration Notes

Water ≥ 100 mg/mL (275.27 mM)[1]

Saturation unknown. Another

source reports much lower

solubility at 0.2 mg/mL. This

discrepancy may be due to

different experimental

conditions.

DMSO 32.26 mg/mL (88.80 mM)[1]

Requires sonication.

Hygroscopic DMSO can

significantly impact solubility;

use newly opened solvent[1].

0.1 M HCl 25 mg/mL (68.82 mM)[1]

Requires sonication and pH

adjustment to 3 with HCl[1].

Another source reports 5.5

mg/mL.

Ethanol 1.4 mg/mL

Table 2: Solubility of L-745,870 trihydrochloride

Solvent Concentration

Water Soluble to 100 mM[2][3]

PBS (pH 7.2) 10 mg/mL[4]

DMSO 30 mg/mL[4]

DMF 30 mg/mL[4]

Ethanol 5 mg/mL[4]

Troubleshooting and FAQs
This section addresses specific issues users might encounter during their experiments in a

question-and-answer format.
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Q1: My L-745,870 hydrochloride is not dissolving in water at the desired concentration. What

can I do?

A1: There are conflicting reports on the aqueous solubility of L-745,870 hydrochloride[1]. If you

are experiencing difficulty, consider the following:

Verify the Salt Form: Ensure you are using the correct salt form for your desired solubility.

The trihydrochloride salt of L-745,870 shows much higher and more consistent aqueous

solubility (up to 100 mM)[2][3].

Adjust pH: Solubility in acidic solutions is higher. One method reports dissolving the

compound in 0.1 M HCl with sonication and adjusting the pH to 3[1].

Use Sonication: Gentle warming and sonication can aid in the dissolution process,

particularly for preparing concentrated stock solutions in solvents like DMSO[1].

Q2: My stock solution in DMSO appears cloudy or has precipitated over time. What is the

cause and how can I prevent it?

A2: This issue is often related to the hygroscopic nature of DMSO. When DMSO absorbs

moisture from the air, it can reduce the solubility of the compound, leading to precipitation. To

prevent this:

Use Fresh Solvent: Always use newly opened, anhydrous-grade DMSO to prepare your

stock solutions[1].

Proper Storage: Store stock solutions in tightly sealed vials at the recommended

temperatures (-20°C for up to one month or -80°C for up to six months)[5][6].

Aliquot Solutions: Once prepared, it is best to aliquot the stock solution into smaller, single-

use vials to prevent repeated freeze-thaw cycles and minimize exposure to atmospheric

moisture[5][6].

Q3: What are the recommended storage conditions for L-745,870 hydrochloride solutions?

A3: For optimal stability, prepared stock solutions should be aliquoted and stored to avoid

repeated freeze-thaw cycles. Recommended storage conditions are:
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-80°C: Stable for up to 6 months[5][6].

-20°C: Stable for up to 1 month[5][6].

Always store solutions in sealed containers, protected from moisture[1][5].

Q4: How does the salt form (hydrochloride vs. trihydrochloride) affect the compound's

properties?

A4: Different salt forms of a compound can have distinct physicochemical properties, most

notably solubility and stability. For L-745,870, the trihydrochloride salt is reported to have

significantly higher aqueous solubility than the hydrochloride form, making it more suitable for

experiments requiring aqueous buffers like PBS[2][3][4]. Always check the certificate of

analysis for your specific batch to confirm the salt form and its properties.

Experimental Protocols
Protocol: Determining Equilibrium Solubility using the Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound[7].

Materials:

L-745,870 hydrochloride

Selected solvent (e.g., water, PBS, DMSO)

Glass vials or flasks with airtight seals

Orbital shaker or magnetic stirrer in a temperature-controlled environment

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE, chemically inert)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument
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Methodology:

Preparation of a Saturated Solution: Add an excess amount of solid L-745,870 hydrochloride

to a known volume of the chosen solvent in a sealed glass vial. The goal is to have

undissolved solid remaining after equilibrium is reached.

Equilibration: Place the vial in a shaker or on a stirrer at a constant, controlled temperature.

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that the solution

reaches equilibrium with the undissolved solid[7].

Phase Separation: After equilibration, stop the agitation and allow the suspension to settle.

To separate the saturated solution from the excess solid, centrifuge the vial at high speed.

Filtration: Carefully withdraw the supernatant using a syringe and filter it through a

chemically inert syringe filter (e.g., PTFE) to remove any remaining microscopic particles.

This step is critical to avoid artificially high concentration measurements. Ensure the filter

does not absorb the compound.

Quantification: Analyze the concentration of L-745,870 hydrochloride in the clear filtrate

using a validated analytical method, such as HPLC. A standard calibration curve with known

concentrations of the compound must be prepared in the same solvent to ensure accurate

quantification[7].

Data Reporting: Report the solubility in units of mg/mL or molarity (mol/L) at the specified

temperature.

Visual Guides
The following diagram illustrates a logical workflow for troubleshooting common solubility

issues encountered during experiments with L-745,870 hydrochloride.
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Start: Compound not dissolving

Is the correct solvent being used?

Using aqueous buffer (Water/PBS)?

Yes

Using organic solvent (DMSO)?

No

Are you using the hydrochloride or trihydrochloride form?

Solution: For high aqueous solubility,
use the trihydrochloride salt.

Trihydrochloride

Consideration: Hydrochloride salt has
very low reported aqueous solubility.

Hydrochloride

Is the DMSO new and anhydrous?

Problem Solved

Have you tried aiding dissolution? Problem: Old/wet DMSO is likely the issue.

NoYes

Solution: Use newly opened, anhydrous DMSO.
Hygroscopic DMSO reduces solubility.

Solution: Use gentle warming or sonication
to assist dissolution.

No

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for L-745,870 hydrochloride solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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